Cas no 2229529-60-4 (2-(4-bromo-3-methylphenyl)-3,3-difluoropropan-1-amine)

• Product Name: 2-(4-bromo-3-methylphenyl)-3,3-difluoropropan-1-amine
• CAS No: 2229529-60-4
• MF: C₁₀H₁₂BrF₂N
• MW: 264.109788894653
• CID: 6061247
• PubChem ID: 165674638
• Update Time: 2025-07-23

2-(4-bromo-3-methylphenyl)-3,3-difluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromo-3-methylphenyl)-3,3-difluoropropan-1-amine
• 2229529-60-4
• EN300-1947284

• Inchi： 1S/C10H12BrF2N/c1-6-4-7(2-3-9(6)11)8(5-14)10(12)13/h2-4,8,10H,5,14H2,1H3
• InChI Key： VFJPGVGJEYSWCZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C)C(C(F)F)CN

Computed Properties

• Exact Mass: 263.01212g/mol
• Monoisotopic Mass: 263.01212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26Ų

Additional information on 2-(4-bromo-3-methylphenyl)-3,3-difluoropropan-1-amine

Comprehensive Overview of 2-(4-bromo-3-methylphenyl)-3,3-difluoropropan-1-amine (CAS No. 2229529-60-4)

2-(4-bromo-3-methylphenyl)-3,3-difluoropropan-1-amine is a specialized organic compound with the CAS registry number 2229529-60-4. This compound belongs to the class of fluorinated aromatic amines, which are increasingly gaining attention in pharmaceutical and agrochemical research due to their unique physicochemical properties. The presence of both bromo and difluoro substituents in its structure enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

In recent years, the demand for fluorinated compounds has surged, driven by their applications in drug discovery and material science. Researchers are particularly interested in 2-(4-bromo-3-methylphenyl)-3,3-difluoropropan-1-amine due to its potential role in developing targeted therapies and small-molecule inhibitors. The compound's structural versatility allows for modifications that can optimize bioavailability and binding affinity, addressing common challenges in medicinal chemistry.

The synthesis of CAS No. 2229529-60-4 typically involves multi-step organic reactions, including halogenation and amination processes. Advanced techniques such as microwave-assisted synthesis and catalytic fluorination have been explored to improve yield and purity. These innovations align with the growing trend toward green chemistry, where efficiency and sustainability are prioritized.

From an industrial perspective, 2-(4-bromo-3-methylphenyl)-3,3-difluoropropan-1-amine is often utilized in the production of high-performance materials and specialty chemicals. Its incorporation into polymers and coatings can enhance thermal stability and resistance to degradation, meeting the needs of sectors like electronics and aerospace. This aligns with the broader market shift toward advanced functional materials.

Safety and handling of CAS No. 2229529-60-4 require adherence to standard laboratory protocols. While not classified as hazardous under typical conditions, proper storage in cool, dry environments is recommended to maintain stability. Analytical methods such as HPLC and NMR spectroscopy are commonly employed for quality control, ensuring compliance with regulatory standards.

The future prospects for 2-(4-bromo-3-methylphenyl)-3,3-difluoropropan-1-amine are promising, with ongoing studies exploring its applications in bioconjugation and proteomics. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in next-generation research and development.